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Compound of Interest

Compound Name: piperidine hydrobromide

CAS No.: 14066-85-4

Cat. No.: B1360383

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the molecular structure of

piperidine hydrobromide (also known as piperidinium bromide). The document details its

structural characteristics, the ionic nature of the compound, and the experimental protocols

utilized for its structural elucidation. Quantitative data is presented in tabular format for clarity

and comparative analysis.

Introduction to Piperidine Hydrobromide
Piperidine hydrobromide is the salt formed from the reaction of piperidine, a heterocyclic

amine, with hydrobromic acid. Its chemical formula is C₅H₁₂BrN, and it has a molecular weight

of approximately 166.06 g/mol .[1][2] In this compound, the piperidine molecule is protonated to

form the piperidinium cation, which then forms an ionic bond with the bromide anion. This

structure is fundamental to its physical and chemical properties, including its crystalline nature

and solubility. The melting point of piperidine hydrobromide is reported to be in the range of

200-240 °C.[2]
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Molecular Structure and Bonding
The structure of piperidine hydrobromide is best understood by examining its constituent

ions: the piperidinium cation and the bromide anion.

Piperidinium Cation: The piperidine ring adopts a stable chair conformation, similar to

cyclohexane. The nitrogen atom in the ring is protonated, bearing a positive charge. This

protonation significantly influences the electronic and conformational properties of the ring

compared to its neutral piperidine counterpart.

Bromide Anion: The bromide ion (Br⁻) is a spherical, negatively charged ion that

electrostatically interacts with the positively charged piperidinium cation.

Ionic Bonding: In the solid state, these ions are arranged in a crystal lattice, held together by

strong electrostatic forces. These ionic interactions are the primary forces governing the

compound's overall structure and properties.

A logical diagram representing the ionic interaction and connectivity within piperidine
hydrobromide is shown below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrabase.com [spectrabase.com]

2. chembk.com [chembk.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Structure
of Piperidine Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360383/docs#an-in-depth-technical-guide-to-the-
molecular-structure-of-piperidine-hydrobromide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1360383/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-molecular-structure-of-piperidine-hydrobromide
https://www.benchchem.com/product/b1360383?utm_src=pdf-custom-synthesis#bc-rfq
https://spectrabase.com/spectrum/93SvkwTXSSC
https://www.chembk.com/en/chem/Piperidine%20hydrobromide
https://www.benchchem.com/product/b1360383/docs#an-in-depth-technical-guide-to-the-molecular-structure-of-piperidine-hydrobromide
https://www.benchchem.com/product/b1360383/docs#an-in-depth-technical-guide-to-the-molecular-structure-of-piperidine-hydrobromide
https://www.benchchem.com/product/b1360383/docs#an-in-depth-technical-guide-to-the-molecular-structure-of-piperidine-hydrobromide
https://www.benchchem.com/product/b1360383/docs#an-in-depth-technical-guide-to-the-molecular-structure-of-piperidine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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